1-(4-fluoro-phenyl)-2-methyl-1H-imidazole-4-carbaldehyde

• Molecular Formula: C11H9FN2O
• Molecular Weight: 204.20 g/mol
• IUPAC Name: 1-(4-fluorophenyl)-2-methylimidazole-4-carbaldehyde
• InChI: InChI=1S/C11H9FN2O/c1-8-13-10(7-15)6-14(8)11-4-2-9(12)3-5-11/h2-7H,1H3
• InChI Key: PNWBKDCEDBHBDD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CN1C2=CC=C(C=C2)F)C=O

Description

1-(4-fluoro-phenyl)-2-methyl-1H-imidazole-4-carbaldehyde is a useful research compound. Its molecular formula is C11H9FN2O and its molecular weight is 204.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

[1-(4-Fluoro-phenyl)-2-methyl-1H-imidazol-4-yl]-methanol (7.16 g, 34.7 mmol) was dissolved in 2.3 L methylene chloride. Mangan (IV) oxid (26.8 g, 278 mmol) was added and the reaction mixture was stirred at room temperature for 3 days. The suspension was filtered through a dicalite speed plus pad and washed with 1 L methylene chloride. The solvents were evaporated and the desired compound was obtained as a white solid (5.87 g, 83%), MS: m/e=205.1 (M+H+).

Synthesis routes and methods II

Procedure details

[1-(4-Fluoro-phenyl)-2-methyl-1H-imidazol-4-yl]-methanol is dissolved in methylene chloride. Mangan (IV) oxide is added and the reaction mixture is stirred at room temperature for 3 days. The suspension is filtered through a dicalite speed plus pad and the desired compound (4-fluoro-phenyl)-2-methyl-1H-imidazole-4-carbaldehyde is obtained.

Synthesis routes and methods III

Procedure details